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Compound of Interest

Compound Name: TAMRA amine, 5-isomer

Cat. No.: B12279236 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

fluorescent dyes is paramount to ensure experimental success and reproducibility. This guide

provides an in-depth overview of the solubility and optimal storage conditions for 5-

Carboxytetramethylrhodamine (5-TAMRA) amine, a widely used fluorescent label.

Core Properties of 5-TAMRA
5-TAMRA is a popular orange-red fluorophore frequently employed in bioconjugation,

particularly for labeling nucleic acids, peptides, and proteins.[1][2] It serves as a valuable FRET

(Förster Resonance Energy Transfer) acceptor for fluorescein (FAM) derivatives.[2][3] The

amine-functionalized version of 5-TAMRA allows for its conjugation with various electrophilic

reagents.[2][3]

Solubility Profile
The solubility of 5-TAMRA amine is a critical factor in the preparation of stock solutions for

labeling experiments. It exhibits good solubility in common organic solvents but has limited

solubility in aqueous buffers alone.
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Solvent Solubility Notes

Dimethylformamide (DMF) Good[2][3][4]

Anhydrous DMF is

recommended for preparing

stock solutions.

Dimethyl sulfoxide (DMSO) Good[2][3][4]

Anhydrous DMSO is

recommended for preparing

stock solutions.

Alcohols (e.g., Methanol) Good[3][4][5]

Aqueous Buffers (pH > 6.5) Soluble[1][5] Stability is pH-dependent.

Quantitative solubility data for the closely related 5-TAMRA NHS ester provides a useful

reference:

Solvent Concentration

DMF 2 mg/mL[6]

DMSO 1.4 mg/mL[6]

Ethanol 0.2 mg/mL[6]

PBS (pH 7.2) 0.25 mg/mL[6]

Recommended Storage Conditions
Proper storage is essential to maintain the integrity and fluorescent properties of 5-TAMRA

amine. The primary considerations are temperature, light exposure, and moisture.

Solid Form
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Parameter Condition Duration

Temperature -20°C[2][3][4][7] Up to 24 months[3]

Light
Protect from light; store in the

dark.[2][3][7]

Moisture
Store in a desiccated

environment.[2][3][7]

Transportation
Can be shipped at room

temperature.[2][3][8]
Up to 3 weeks[3]

In Solution
Stock solutions of 5-TAMRA amine, typically prepared in anhydrous DMSO or DMF, require

careful storage to prevent degradation.

Parameter Condition Duration

Temperature -20°C[1][9] Up to one month[9]

Light
Protect from light, especially

when in solution.[10]

Handling

Store in tightly sealed vials as

aliquots to avoid repeated

freeze-thaw cycles.[9] Allow

the vial to equilibrate to room

temperature before opening to

prevent condensation.[1][9]

Experimental Protocols
Preparation of a 10 mg/mL 5-TAMRA Stock Solution
This protocol is adapted from methods for the amine-reactive NHS ester derivative but provides

a general guideline for preparing a stock solution of 5-TAMRA amine.

Materials:
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5-TAMRA amine

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of 5-TAMRA amine to warm to room temperature before opening.

Add the appropriate volume of anhydrous DMF or DMSO to the vial to achieve a 10 mg/mL

concentration.

Mix thoroughly by vortexing until the dye is completely dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.

The stock solution is now ready for use in labeling reactions.

Workflow for Handling and Storage of 5-TAMRA
Amine
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Receiving and Initial Storage

Solution Preparation

Solution Storage and Use

Receive 5-TAMRA Amine (Solid)

Store at -20°C
Desiccated, Protected from Light

Equilibrate Vial to Room Temperature

Dissolve in Anhydrous
DMSO or DMF

Aliquot into Tightly Sealed Vials

Store Aliquots at -20°C
Protected from Light

Thaw Single Aliquot at Room Temperature

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and storing 5-TAMRA amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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